Cas no 171256-81-8 (5-Chloro-2-iodobenzoyl chloride)

• Product Name: 5-Chloro-2-iodobenzoyl chloride
• CAS No: 171256-81-8
• MF: C₇H₃Cl₂IO
• MW: 300.90859246254
• CID: 4970145
• Update Time: 2025-08-04

5-Chloro-2-iodobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodobenzoyl chloride
• 2-Iodo-5-chlorobenzoic acid chloride
• 5-Chloro-2-iodobenzoyl chloride

• Inchi： 1S/C7H3Cl2IO/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3H
• InChI Key： POIWKEASAFSUCI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 5-Chloro-2-iodobenzoyl chloride

Introduction to 5-Chloro-2-iodobenzoyl chloride (CAS No. 171256-81-8)

5-Chloro-2-iodobenzoyl chloride (CAS No. 171256-81-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique functional groups, including a chloro substituent, an iodo substituent, and an acyl chloride group, which collectively confer it with a wide range of reactivity and potential applications.

The molecular formula of 5-Chloro-2-iodobenzoyl chloride is C₈H₄ClI₂O, and its molecular weight is approximately 309.47 g/mol. The compound exists as a colorless to pale yellow solid at room temperature and is highly reactive due to the presence of the acyl chloride group. This reactivity makes it an excellent starting material for various synthetic transformations, particularly in the synthesis of complex organic molecules and pharmaceutical intermediates.

In the realm of medicinal chemistry, 5-Chloro-2-iodobenzoyl chloride has been explored for its potential in the development of new therapeutic agents. Recent studies have highlighted its utility in the synthesis of bioactive molecules with diverse biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported the use of 5-Chloro-2-iodobenzoyl chloride as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent cytotoxic activity against various cancer cell lines, making them promising candidates for further preclinical and clinical evaluation.

Beyond its applications in medicinal chemistry, 5-Chloro-2-iodobenzoyl chloride has also found use in materials science. Its unique combination of functional groups makes it suitable for the preparation of functionalized polymers and other advanced materials. A notable example is its use in the synthesis of conjugated polymers for organic photovoltaic (OPV) applications. Research published in Advanced Materials highlighted the successful incorporation of 5-Chloro-2-iodobenzoyl chloride-derived units into polymer backbones, resulting in materials with enhanced photovoltaic performance.

The synthetic versatility of 5-Chloro-2-iodobenzoyl chloride is further exemplified by its role in cross-coupling reactions. These reactions are crucial for the formation of carbon-carbon bonds and are widely used in the synthesis of complex organic molecules. A study published in Organic Letters demonstrated the efficient use of 5-Chloro-2-iodobenzoyl chloride in palladium-catalyzed cross-coupling reactions, leading to the formation of a variety of substituted benzene derivatives with high yields and excellent selectivity.

In addition to its synthetic applications, 5-Chloro-2-iodobenzoyl chloride has been studied for its environmental fate and toxicity. While it is not classified as a hazardous material under current regulations, it is important to handle this compound with care due to its reactivity and potential health effects. Proper safety measures, such as wearing personal protective equipment (PPE) and working under a fume hood, should be followed when handling this compound.

The ongoing research into 5-Chloro-2-iodobenzoyl chloride continues to uncover new applications and properties. For example, recent advancements in computational chemistry have provided insights into the electronic structure and reactivity patterns of this compound, facilitating more targeted synthetic strategies. These computational studies have also helped identify potential side reactions and byproducts, which can be minimized through optimized reaction conditions.

In conclusion, 5-Chloro-2-iodobenzoyl chloride (CAS No. 171256-81-8) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an attractive starting material for various synthetic transformations and the development of novel materials and therapeutic agents. As research continues to advance, it is likely that new applications and properties of this compound will be discovered, further expanding its utility in scientific and industrial settings.